Cas no 1038231-15-0 (3-{1-(5-methylthiophen-2-yl)ethylamino}propan-1-ol)

• Product Name: 3-{1-(5-methylthiophen-2-yl)ethylamino}propan-1-ol
• CAS No: 1038231-15-0
• MF: C₁₀H₁₇NOS
• MW: 199.313081502914
• CID: 5176152
• PubChem ID: 43206579
• Update Time: 2026-03-05

3-{1-(5-methylthiophen-2-yl)ethylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{[1-(5-methylthiophen-2-yl)ethyl]amino}propan-1-ol
• 1-Propanol, 3-[[1-(5-methyl-2-thienyl)ethyl]amino]-
• 3-{1-(5-methylthiophen-2-yl)ethylamino}propan-1-ol

• Inchi： 1S/C10H17NOS/c1-8-4-5-10(13-8)9(2)11-6-3-7-12/h4-5,9,11-12H,3,6-7H2,1-2H3
• InChI Key： ATZZEGUPVVYEQI-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(C)NCCCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 143
• XLogP3: 1.5
• Topological Polar Surface Area: 60.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-{1-(5-methylthiophen-2-yl)ethylamino}propan-1-ol

3-{1-(5-methylthiophen-2-yl)ethylamino}propan-1-ol (CAS No. 1038231-15-0): A Comprehensive Overview

3-{1-(5-methylthiophen-2-yl)ethylamino}propan-1-ol (CAS No. 1038231-15-0) is a versatile organic compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique methylthiophen and ethylamino moieties, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 3-{1-(5-methylthiophen-2-yl)ethylamino}propan-1-ol is composed of a propanol backbone with a substituted ethylamine group. The methylthiophen moiety, specifically the 5-methylthiophen-2-yl group, imparts unique properties to the molecule, making it an interesting candidate for various biological studies. The presence of the hydroxyl group on the propanol chain also contributes to its solubility and reactivity in different solvents.

Synthesis of 3-{1-(5-methylthiophen-2-yl)ethylamino}propan-1-ol can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 3-chloropropanol with 1-(5-methylthiophen-2-yl)ethylamine in the presence of a base such as potassium carbonate. This method provides high yields and purity, making it suitable for large-scale production. Another method involves the nucleophilic substitution of a suitable leaving group on the propanol chain with the ethylamine derivative. Recent advancements in green chemistry have also led to more environmentally friendly synthesis routes, utilizing catalysts and solvents that minimize environmental impact.

The biological activities of 3-{1-(5-methylthiophen-2-yl)ethylamino}propan-1-ol have been extensively studied in recent years. One of the most notable applications is its potential as a neuroprotective agent. Research has shown that this compound exhibits significant neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These properties make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 3-{1-(5-methylthiophen-2-yl)ethylamino}propan-1-ol has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential therapeutic agent for inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-{1-(5-methylthiophen-2-yl)ethylamino}propan-1-ol have also been studied to understand its behavior in vivo. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication. Furthermore, its low toxicity and high safety margin make it an attractive candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{1-(5-methylthiophen-2-yl)ethylamino}propan-1-ol in various therapeutic applications. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In conclusion, 3-{1-(5-methylthiophen-2-yl)ethylamino}propan-1-ol (CAS No. 1038231-15-0) is a promising compound with a wide range of potential applications in drug discovery and medicinal chemistry. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting area of research for scientists and pharmaceutical companies alike. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in the development of novel therapeutics for various diseases.